Cas no 2137952-47-5 (5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 2137952-47-5
• MF: C₈H₁₄BrN₅
• MW: 260.134259700775
• CID: 6227399
• PubChem ID: 165481391
• Update Time: 2025-06-08

5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine
• 2137952-47-5
• EN300-1112053

• Inchi： 1S/C8H14BrN5/c1-13-4-2-6(3-5-13)14-7(9)11-8(10)12-14/h6H,2-5H2,1H3,(H2,10,12)
• InChI Key： FHRZUTLBGPEJFQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1CCN(C)CC1

Computed Properties

• Exact Mass: 259.04326g/mol
• Monoisotopic Mass: 259.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60Ų

Additional information on 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2137952-47-5)

5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2137952-47-5, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of a bromine substituent and a piperidine moiety in its molecular structure imparts distinct reactivity and potential applications in drug discovery and medicinal chemistry.

The molecular framework of 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine consists of a triazole ring fused with a piperidine group, both of which are known to interact favorably with biological targets. The bromine atom at the 5-position of the triazole ring enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate biological pathways. 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine has emerged as a promising candidate in this endeavor due to its ability to modulate key enzymatic and receptor systems. Specifically, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. The piperidine moiety, in particular, is known to enhance solubility and metabolic stability, making it an attractive scaffold for oral administration.

The synthesis of 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that require precise control over reaction conditions. The initial step typically involves the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes. Subsequent bromination at the 5-position is achieved using brominating agents such as N-bromosuccinimide (NBS), which introduces the necessary electrophilic center for further derivatization. The final step involves the introduction of the 1-methylpiperidinyl group via nucleophilic substitution or condensation reactions.

One of the most compelling aspects of 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine is its potential application in the development of next-generation antiviral agents. Emerging research indicates that triazole derivatives can disrupt viral replication by inhibiting key enzymes involved in viral polymerization and assembly. The bromine substituent further enhances its pharmacological profile by facilitating interactions with viral proteases and integrases. These findings are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is crucial.

The compound's structural features also make it a valuable tool for investigating drug-drug interactions (DDIs). The presence of both lipophilic and hydrophilic regions allows it to traverse biological membranes while maintaining stability in aqueous environments. This dual nature is often exploited in drug design to optimize bioavailability and reduce toxicity. Furthermore, computational modeling studies have demonstrated that 5-bromo-1-(1-methylpiperidin-4-yl)-1H-1,2,4-triazol-3-amine can effectively bind to target proteins with high affinity through hydrogen bonding networks and hydrophobic interactions.

In clinical settings, 5-bromo-1-(1-methylpiperidin-4-ylyl)-1H-tetrazolium chloride (CAS No 2137952 47 5) has been explored as a potential prodrug or intermediate for more complex molecules. Its stability under physiological conditions makes it an ideal candidate for further derivatization without significant degradation. Additionally, its compatibility with various synthetic methodologies allows researchers to explore diverse structural modifications aimed at improving pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profiles.

The role of 5-bromo-substituted triazoles in medicinal chemistry extends beyond their direct therapeutic applications; they serve as critical building blocks for larger libraries of compounds undergoing preclinical evaluation. The versatility offered by this scaffold enables chemists to fine-tune key pharmacophoric elements while maintaining overall structural integrity—a balance that is often challenging but essential when designing novel therapeutics.

Recent advancements in biocatalysis have also highlighted the utility of cas no2137952475 as a substrate for enzyme-mediated transformations. By leveraging enzymatic systems such as cytochrome P450 enzymes or flavoproteins researchers can achieve selective functionalization at specific positions within the molecule without compromising regioselectivity—a challenge frequently encountered during traditional synthetic approaches.

The growing interest in 5-bromo-heterocyclic compounds underscores their significance not only as standalone entities but also within larger frameworks where they contribute toward achieving desired pharmacological outcomes through synergistic effects between multiple functional groups present within these molecules.